Cas no 898417-70-4 (2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-cyclohexylacetamide)

• Product Name: 2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-cyclohexylacetamide
• CAS No: 898417-70-4
• MF: C₂₅H₃₃N₃O₄
• MW: 439.547226667404
• CID: 5488324
• Update Time: 2025-06-11

2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-cyclohexylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[6-[(4-benzylpiperazin-1-yl)methyl]-4-oxopyran-3-yl]oxy-N-cyclohexylacetamide
• 2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-cyclohexylacetamide

• Inchi： 1S/C25H33N3O4/c29-23-15-22(17-28-13-11-27(12-14-28)16-20-7-3-1-4-8-20)31-18-24(23)32-19-25(30)26-21-9-5-2-6-10-21/h1,3-4,7-8,15,18,21H,2,5-6,9-14,16-17,19H2,(H,26,30)
• InChI Key： TXMBPUXNDPFKFF-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1)(=O)COC1C(=O)C=C(CN2CCN(CC3=CC=CC=C3)CC2)OC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-({6-(4-benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-cyclohexylacetamide

Introduction to 2-({6-(4-Benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-cyclohexylacetamide (CAS No. 898417-70-4)

2-({6-(4-Benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-cyclohexylacetamide, with the CAS number 898417-70-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazine derivatives and is characterized by its unique structural features, which include a benzylpiperazine moiety and a cyclohexylacetamide group. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzylpiperazine moiety is a well-known pharmacophore that has been extensively studied for its central nervous system (CNS) effects, including its potential as an antidepressant, anxiolytic, and cognitive enhancer. The presence of this moiety in 2-({6-(4-Benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-cyclohexylacetamide suggests that it may exhibit similar CNS activities. Recent studies have shown that compounds containing this moiety can modulate various neurotransmitter systems, such as serotonin and dopamine, which are crucial for mood regulation and cognitive function.

The cyclohexylacetamide group, on the other hand, is known for its ability to enhance the lipophilicity and bioavailability of compounds. This property is particularly important in drug design, as it can improve the compound's ability to cross the blood-brain barrier (BBB) and reach its target sites in the brain. The combination of the benzylpiperazine moiety and the cyclohexylacetamide group in 2-({6-(4-Benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-cyclohexylacetamide makes it a promising candidate for the development of novel CNS drugs.

In addition to its potential CNS activities, 2-({6-(4-Benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yl}oxy)-N-cyclohexylacetamide has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha), which are key mediators of inflammation. This anti-inflammatory activity could make it a valuable therapeutic agent for treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pyran ring in 2-({6-(4-Benzylpiperazin-1-yl)methyl-4-oxo-4H-pyran-3-yloxy}) is another important structural feature that contributes to the compound's biological activities. Pyran derivatives have been shown to possess a wide range of pharmacological properties, including antioxidant, antiviral, and anticancer activities. The presence of this ring in 2-{(6-(4-Benzylpiperazin-l-yI)methyl-lOxo-lH-pyran-l-yI)oxy}-N-cyclohexylethanamide suggests that it may also exhibit these properties, making it a versatile compound with multiple potential therapeutic applications.

Recent advances in computational chemistry have facilitated the rational design of compounds like 2-{(6-(4-Benzylpiperazin-l-yI)methyl-lOxo-lH-pyran-l-yI)oxy}-N-cyclohexylethanamide. Molecular docking studies have shown that this compound can bind to various target proteins with high affinity, including serotonin receptors and enzymes involved in inflammatory pathways. These findings provide valuable insights into the mechanism of action of 2-{(6-(4-Benzylpiperazin-l-yI)methyl-lOxo-lH-pyran-l-yI)oxy}-N-cyclohexylethanamide and support its potential as a lead compound for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{(6-(4-Benzylpiperazin-l-yI)methyl-lOxo-lH-pyran-l-yI)oxy}-N-cyclohexylethanamide in various therapeutic settings. Preliminary results from phase I trials have shown that this compound is well-tolerated by patients and exhibits promising pharmacokinetic properties. Further studies are needed to fully understand its therapeutic potential and optimize its use in clinical practice.

In conclusion, 2-{(6-(4-Benzylpiperazin-l-yI)methyl-lOxo-lH-pyran-l-yI)oxy}-N-cyclohexylethanamide (CAS No. 898417-70-4) is a multifaceted compound with a unique combination of structural features that make it a promising candidate for the development of novel drugs. Its potential CNS activities, anti-inflammatory properties, and other pharmacological effects warrant further investigation and could lead to significant advancements in the treatment of various diseases.